Cas no 1343139-16-1 (1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride)

• Product Name: 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride
• CAS No: 1343139-16-1
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 4590620
• Update Time: 2025-07-20

1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride

• Inchi： 1S/C9H13ClN2O2S/c1-2-8-11-9(15(10,13)14)6-12(8)5-7-3-4-7/h6-7H,2-5H2,1H3
• InChI Key： IKDWNJXUXOJJBQ-UHFFFAOYSA-N
• SMILES： C1(CC)N(CC2CC2)C=C(S(Cl)(=O)=O)N=1

Additional information on 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride

Comprehensive Overview of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride (CAS No. 1343139-16-1)

The compound 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride (CAS No. 1343139-16-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a unique imidazole core modified with a cyclopropylmethyl group and an ethyl substituent, making it a valuable intermediate for designing novel bioactive compounds. Its sulfonyl chloride functionality is particularly noteworthy, as it enables efficient conjugation reactions, a topic frequently searched by chemists exploring click chemistry and bioconjugation techniques.

Recent trends in drug discovery highlight the growing demand for heterocyclic building blocks like 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride. Searches for "imidazole sulfonyl chloride applications" and "CAS 1343139-16-1 synthesis" have surged, reflecting interest in its role in developing kinase inhibitors and antimicrobial agents. The compound’s cyclopropyl moiety is also a hotspot in medicinal chemistry, often associated with improved metabolic stability—a key concern in ADME optimization discussions.

From a synthetic perspective, this compound exemplifies the convergence of structure-activity relationship (SAR) studies and green chemistry principles. Researchers frequently inquire about "sustainable sulfonylation methods" or "imidazole derivatives in drug design," aligning with its relevance. The ethyl-imidazole scaffold contributes to lipophilicity tuning, a critical factor in CNS drug development, another trending topic in pharmaceutical forums.

Analytical characterization of CAS 1343139-16-1 typically involves NMR and LC-MS, techniques widely searched alongside "sulfonyl chloride stability" due to the group’s reactivity. Its storage conditions (often under inert atmospheres) and compatibility with amide coupling reagents are common queries, emphasizing practical handling considerations. Notably, the compound’s imidazole-sulfonyl hybrid structure bridges interests in both small-molecule therapeutics and material science, where sulfonated polymers gain traction.

In summary, 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole-4-sulfonyl chloride represents a versatile tool for innovators addressing challenges in targeted drug delivery and catalysis. Its multifaceted chemistry continues to inspire searches like "imidazole sulfonyl chloride safety" and "cyclopropylmethyl derivatives in patents," underscoring its interdisciplinary appeal. As the scientific community prioritizes fragment-based drug discovery, this compound’s strategic importance is poised to grow further.